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Compound of Interest

Compound Name: Vanoxerine dihydrochloride

Cat. No.: B1682825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Vanoxerine dihydrochloride, also known as GBR 12909 dihydrochloride, is a potent and

selective dopamine reuptake inhibitor (DRI) widely utilized in neuroscience research.[1][2] It

binds to the dopamine transporter (DAT), effectively blocking the reuptake of dopamine from

the synaptic cleft.[3][4] This protocol provides detailed instructions for the preparation of

Vanoxerine dihydrochloride stock solutions, ensuring accurate and reproducible

experimental outcomes.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Vanoxerine
dihydrochloride is essential for its proper handling and use in experimental settings.
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Property Value Source

Molecular Weight 523.49 g/mol [5][6][7][8][9]

Molecular Formula C₂₈H₃₄Cl₂F₂N₂O [5]

Appearance White to off-white solid [5][7]

Purity ≥98% [5][7]

CAS Number 67469-78-7 [5][7][8][9]

Solubility Data
The choice of solvent is critical for the preparation of a stable and effective stock solution. The

solubility of Vanoxerine dihydrochloride in common laboratory solvents is summarized below.

Solvent Solubility Notes Source

DMSO ≥15.4 mg/mL
Sonication may be

required.
[9]

50 mg/mL

Fresh, moisture-free

DMSO is

recommended.

[6]

8 mg/mL - [1]

Water ≥7.59 mg/mL
Sonication may be

required.
[9]

25 mM
Gentle warming is

recommended.
[10]

Ethanol Insoluble - [9]

Experimental Workflow for Stock Solution
Preparation
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The following diagram illustrates the general workflow for preparing a Vanoxerine
dihydrochloride stock solution.
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Caption: Workflow for Vanoxerine Dihydrochloride Stock Solution Preparation.

Experimental Protocol: Preparation of a 10 mM
Vanoxerine Dihydrochloride Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Vanoxerine
dihydrochloride in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
Vanoxerine dihydrochloride (purity ≥98%)

Anhydrous/molecular sieve-treated DMSO

Sterile microcentrifuge tubes or cryovials

Analytical balance

Spatula

Vortex mixer

Sonicator (optional)

Water bath (optional)

Pipettes and sterile filter tips

0.22 µm syringe filter (optional, for sterile applications)

Protocol
Calculate the required mass:
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To prepare 1 mL of a 10 mM stock solution, the required mass of Vanoxerine
dihydrochloride is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 523.49 g/mol x 1000 mg/g

Mass (mg) = 5.23 mg

Weigh the compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh 5.23 mg of Vanoxerine dihydrochloride into the tube.

Dissolve the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the compound.

Vortex the tube thoroughly until the solid is completely dissolved.

If necessary, sonicate the solution for a few minutes or gently warm it in a water bath to aid

dissolution.[9][10] Ensure the solution is clear before proceeding.

Sterile filtration (optional):

For applications requiring sterile conditions, such as cell culture, filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or cryovials.[6][11]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[6][12]

When ready to use, thaw an aliquot at room temperature and ensure it is completely

dissolved before further dilution into your experimental medium.
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Stability and Storage Recommendations
Proper storage is crucial to maintain the integrity of Vanoxerine dihydrochloride and its stock

solutions.

Form
Storage
Temperature

Duration Source

Solid Powder -20°C 2-3 years [5][6]

Room Temperature Desiccate [7][10]

Stock Solution in

DMSO
-20°C 1 month [6][10][11][12]

-80°C 6 months - 1 year [6][12]

Note: It is recommended to prepare fresh solutions on the day of use whenever possible.[10]

[11] If storing solutions, ensure they are tightly sealed to prevent moisture absorption and

degradation.[12] Before use, allow the product to equilibrate to room temperature for at least

one hour prior to opening the vial.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemimpex.com/products/33509
https://pubchem.ncbi.nlm.nih.gov/compound/Vanoxerine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Vanoxerine-dihydrochloride
https://gen.biz/vanoxerine-dihydrochloride-b3248-25/
https://hellobio.com/gbr-12909-dihydrochloride.html
https://dcchemicals.com/coa/COA_DC8916.html
https://www.medchemexpress.com/Vanoxerine-dihydrochloride.html
https://www.benchchem.com/product/b1682825#how-to-prepare-vanoxerine-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1682825#how-to-prepare-vanoxerine-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1682825#how-to-prepare-vanoxerine-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1682825#how-to-prepare-vanoxerine-dihydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

